Cas no 51625-14-0 (Benzene,1-(chloromethyl)-3,5-bis(1,1-dimethylethyl)-)

• Product Name: Benzene,1-(chloromethyl)-3,5-bis(1,1-dimethylethyl)-
• CAS No: 51625-14-0
• MF: C₁₅H₂₃Cl
• MW: 238.796123743057
• CID: 378329
• PubChem ID: 142863
• Update Time: 2025-04-19

Benzene,1-(chloromethyl)-3,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(chloromethyl)-3,5-bis(1,1-dimethylethyl)-
• 1,3-di-tert-butyl-5-(chloromethyl)benzene
• 1,3-ditert-butyl-5-(chloromethyl)benzene
• 51625-14-0
• 3,5,bis(1,1-dimethylethyl)chloromethylbenzene
• 1,3-Ditert-butyl-5-(chloromethyl)benzene #
• 1-Chloromethyl-3,5-bis(1,1-dimethylethyl)benzene
• SCHEMBL9250482
• DTXSID90199573

• MDL： MFCD11110114
• Inchi： 1S/C15H23Cl/c1-14(2,3)12-7-11(10-16)8-13(9-12)15(4,5)6/h7-9H,10H2,1-6H3
• InChI Key： UNRGFCVSCXJGCL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 238.14899
• Monoisotopic Mass: 238.1488284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0